Coronarian
Overview
Description
Coronarian is a member of oxanes.
Scientific Research Applications
Satellite Remote Sensing and Earth Sciences : The CORONA satellite reconnaissance program, operational from 1958 to 1972, marked a significant advancement in strategic earth sciences, leading to the modern era of global satellite remote sensing. This program was crucial for the strategic mapping and understanding of the Earth, particularly during the Cold War (Cloud, 2001).
Nanomedicine and Bio-Nano Interface : A decade of research on the protein corona has had broad implications for science and engineering, particularly at the bio-nano interface. Understanding the formation and time evolution of the protein corona, both in vitro and in vivo, is vital for advancing applications in nanomedicine and other fields (Ke et al., 2017).
Environmental Applications of Engineered Nanomaterials : The understanding of the protein/biomolecule corona formed on engineered nanomaterials (NMs) is critical for applications in biotechnology, biomedicine, and environmental fields. This corona affects the NMs' biological and technical identities, influencing their behavior in physiological and natural environments (Docter et al., 2015).
Solar Corona and Interplanetary Research : Research on the solar corona and interplanetary physics is aimed at understanding solar activities and their effects on Earth's space environments. Chinese researchers have made significant progress in this field, contributing to a better understanding of phenomena originating from the solar corona and affecting geomagnetic disturbances (Zhao & Xinhua, 2012).
Implications for Education and Training : The CORONA model has been effective in improving students' scientific writing skills, indicating its potential as a teaching and learning tool in educational settings (Muhsyanur, 2022).
properties
Product Name |
Coronarian |
|---|---|
Molecular Formula |
C12H18N2O12 |
Molecular Weight |
382.28 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-3,4,6-trihydroxy-5-(3-nitropropanoyloxy)oxan-2-yl]methyl 3-nitropropanoate |
InChI |
InChI=1S/C12H18N2O12/c15-7(1-3-13(20)21)24-5-6-9(17)10(18)11(12(19)25-6)26-8(16)2-4-14(22)23/h6,9-12,17-19H,1-5H2/t6-,9-,10+,11-,12+/m1/s1 |
InChI Key |
VDUXCWJUZIOGJA-JPXBYFMYSA-N |
Isomeric SMILES |
C(C[N+](=O)[O-])C(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)OC(=O)CC[N+](=O)[O-])O)O |
Canonical SMILES |
C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)O)OC(=O)CC[N+](=O)[O-])O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(2R,3S,5R)-5-(6-benzamidopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate](/img/structure/B1203420.png)
